Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate, also known as Boc-ON or Boc-ONH, is a chemical compound that has become increasingly popular in scientific research. This compound is a derivative of piperidine and is commonly used in the synthesis of peptides and other organic compounds.
Mechanism of Action
The mechanism of action of Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate is not fully understood, but it is believed to act as a protecting group for amino acids during peptide synthesis. The tert-butyl group on the piperidine ring provides steric hindrance, which prevents unwanted reactions from occurring during the synthesis process.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on living organisms. It is used solely as a reagent in organic chemistry.
Advantages and Limitations for Lab Experiments
The advantages of using Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate in lab experiments include its ease of use, high yield, and compatibility with a wide range of organic compounds. However, this compound is not suitable for use in certain reactions, such as those involving nucleophiles, as it can react with these compounds and cause unwanted side reactions.
Future Directions
There are several future directions for the use of Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate in scientific research. One potential direction is the development of new protecting groups that are more efficient and have fewer limitations than this compound. Another direction is the use of this compound in the synthesis of more complex organic compounds, such as natural products and pharmaceuticals. Additionally, this compound could be used in the development of new materials with unique properties and applications.
Conclusion:
In conclusion, this compound is a widely used reagent in scientific research for the synthesis of peptides and other organic compounds. Its ease of use, high yield, and compatibility with a wide range of organic compounds make it a valuable tool for organic chemists. While there are limitations to its use, this compound remains an important compound in the field of organic chemistry and has many potential future applications.
Synthesis Methods
The synthesis of Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate involves the reaction of this compound with hydroxylamine hydrochloride in the presence of triethylamine. This reaction results in the formation of Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylateH, which is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
Tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate is widely used in scientific research as a reagent for the synthesis of peptides and other organic compounds. It is commonly used in the protection of amino acids during peptide synthesis, as it can be easily removed using mild acidic conditions. This compound is also used in the synthesis of β-amino acids and other complex organic compounds.
properties
IUPAC Name |
tert-butyl 4-cyano-2-oxopiperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-11(2,3)16-10(15)13-5-4-8(7-12)6-9(13)14/h8H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSBFLLVVHGRIGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1=O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.